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Compound of Interest

Compound Name: FPH2

Cat. No.: B1667773 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of FPH2 is paramount. This guide provides essential logistical and

safety information for the proper management of FPH2 waste.

FPH2, identified by CAS number 957485-64-2, is a chemical compound utilized in laboratory

research.[1] While specific, detailed disposal instructions from a manufacturer's Safety Data

Sheet (SDS) are not readily available in the public domain, a comprehensive disposal plan can

be formulated based on general best practices for chemical waste management and the known

properties of the compound.

Immediate Safety and Handling
Prior to disposal, safe handling of FPH2 is critical to minimize exposure and risk.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Ventilation: Handle FPH2 in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.

Spill Management: In the event of a spill, isolate the area. For small spills of solid FPH2, gently

sweep the material to avoid creating dust and place it in a designated, labeled waste container.

For spills of FPH2 dissolved in a solvent, absorb the spill with an inert, non-combustible
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absorbent material such as vermiculite or sand. Place the contaminated absorbent material into

a sealed, labeled waste container.

FPH2 Waste Disposal Workflow
The proper disposal of FPH2 waste should follow a structured workflow to ensure safety and

regulatory compliance. This involves waste characterization, containerization, labeling, and

ultimately, disposal through a licensed contractor.
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Caption: Workflow for the safe disposal of FPH2 waste.

Step-by-Step Disposal Procedures
1. Waste Characterization:

Solid FPH2 Waste: Unused or expired FPH2 powder.

Liquid FPH2 Waste: Solutions containing FPH2, such as those prepared with DMSO.[1]

Contaminated Materials: Items such as pipette tips, centrifuge tubes, gloves, and absorbent

pads that have come into contact with FPH2.

2. Containerization:

Use only chemically compatible and leak-proof containers for waste collection.

For solid waste, a clearly labeled, sealable plastic or glass container is appropriate.
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For liquid waste, use a container compatible with the solvent used (e.g., a high-density

polyethylene container for DMSO solutions).

Do not overfill containers; leave at least 10% headspace to allow for expansion.

3. Labeling:

All waste containers must be clearly labeled as "Hazardous Waste."

The label must include:

The full chemical name: "FPH2 (4-(3-(5-Chloro-2-methoxyphenyl)thioureido)-1-ethyl-1H-

pyrazole-3-carboxamide)"

The CAS number: "957485-64-2"

The approximate concentration and quantity of FPH2.

The name of the solvent(s) if it is a liquid waste.

The date the waste was first added to the container.

The name and contact information of the generating researcher or lab.

4. Storage:

Store sealed and labeled waste containers in a designated, secure hazardous waste

accumulation area.

This area should be well-ventilated and away from incompatible chemicals.

Follow all institutional guidelines for the storage of hazardous waste.

5. Disposal:

Consult your institution's Environmental Health and Safety (EHS) department. They will

provide specific guidance based on local, state, and federal regulations.

Do not dispose of FPH2 down the drain or in the regular trash.
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Arrange for the pickup and disposal of the FPH2 waste through your institution's licensed

hazardous waste disposal contractor.

Quantitative Data Summary
Property Value Source

CAS Number 957485-64-2 [1]

Physical Form Powder [1]

Color White to beige [1]

Solubility DMSO: 10 mg/mL, clear [1]

Storage Temperature -20°C [1]

Disclaimer: The information provided here is based on general principles of laboratory safety

and hazardous waste management. In the absence of a specific Safety Data Sheet for FPH2, it

is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for disposal procedures that are in full compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1667773?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sml0828
https://www.sigmaaldrich.com/US/en/product/sigma/sml0828
https://www.sigmaaldrich.com/US/en/product/sigma/sml0828
https://www.sigmaaldrich.com/US/en/product/sigma/sml0828
https://www.sigmaaldrich.com/US/en/product/sigma/sml0828
https://www.benchchem.com/product/b1667773?utm_src=pdf-body
https://www.benchchem.com/product/b1667773?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/sigma/sml0828
https://www.benchchem.com/product/b1667773#fph2-proper-disposal-procedures
https://www.benchchem.com/product/b1667773#fph2-proper-disposal-procedures
https://www.benchchem.com/product/b1667773#fph2-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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